Cas no 1807212-68-5 (Methyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate)

• Product Name: Methyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate
• CAS No: 1807212-68-5
• MF: C₁₁H₇BrF₃NO₃
• MW: 338.077392816544
• CID: 4970475
• Update Time: 2025-05-20

Methyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C11H7BrF3NO3/c1-18-10(17)4-6-2-8(12)9(3-7(6)5-16)19-11(13,14)15/h2-3H,4H2,1H3
• InChI Key： TYODTVUESJKELA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=C(C=1)CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate

Introduction to Methyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate (CAS No. 1807212-68-5)

Methyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate, identified by the CAS number 1807212-68-5, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of phenylacetates, which are widely recognized for their versatility in various chemical applications. The molecule features a phenyl ring substituted with three distinct functional groups: a bromine atom at the 5-position, a cyano group at the 2-position, and a trifluoromethoxy group at the 4-position. These substituents contribute to the compound's unique chemical properties, making it an intriguing subject for research and development in the fields of pharmaceuticals, agrochemicals, and advanced materials.

The molecular formula of this compound is C₁₀H₇BrF₃NO₃, with a molecular weight of approximately 336.69 g/mol. Its structure is characterized by the presence of electron-withdrawing groups such as the cyano (-CN) and trifluoromethoxy (-OCF₃) groups, which significantly influence its reactivity and stability. The bromine atom at the 5-position adds further complexity to the molecule, potentially enabling it to participate in various substitution reactions under appropriate conditions.

In recent years, there has been growing interest in compounds like Methyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate due to their potential as intermediates in the synthesis of bioactive molecules. Researchers have explored its role in constructing heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, studies have demonstrated that this compound can serve as a valuable precursor in the synthesis of quinazoline derivatives, which exhibit promising anti-cancer activity.

The trifluoromethoxy group in this compound is particularly noteworthy for its ability to enhance the lipophilicity and metabolic stability of molecules. This feature makes it an attractive candidate for use in drug design, where such properties are critical for achieving optimal pharmacokinetic profiles. Recent advancements in fluorination techniques have further expanded the potential applications of this compound, enabling its incorporation into more complex molecular architectures.

Beyond its role in pharmaceutical research, Methyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate has also found relevance in materials science. Its ability to undergo controlled polymerization reactions has led to investigations into its use as a monomer for synthesizing novel polymeric materials with tailored properties. These materials could potentially find applications in advanced coatings, electronic devices, and biomedical implants.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent innovations in catalytic methods and green chemistry practices have made it possible to synthesize this compound more efficiently while minimizing environmental impact. For example, researchers have developed palladium-catalyzed cross-coupling reactions that enable the construction of this molecule with remarkable efficiency.

In conclusion, Methyl 5-bromo-2-cyano-4-(trifluoromethoxy)phenylacetate (CAS No. 1807212-68-5) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups and favorable chemical properties positions it as a valuable tool for advancing scientific research and industrial innovation.